85-42-7

Hexahydrophthalic anhydride

In Stock

• CAS RN:
• 85-42-7

• Formula:
• C8H10O3

• InChI:
• InChI=1S/C8H10O3/c9-7-5-3-1-2-4-6(5)8(10)11-7/h5-6H,1-4H2

• InChIKey:
• MUTGBJKUEZFXGO-UHFFFAOYSA-N

• Predominantly cis 1,2-cyclohexanedicarboxylic anhydride (HHPA) is a cyclic anhydride that can be used for a variety of applications such as: plasticizer, rust inhibitor, and a curing agent for epoxy based resins.
  Hexahydrophthalic anhydride is a cyclic dicarboxylic anhydride that is the cyclic anhydride of hexahydrophthalic acid. It has a role as an allergen. It is a cyclic dicarboxylic anhydride and a tetrahydrofurandione.
  

Iridodiol

• CAS RN:
• 485-42-7

• Formula:
• C10H20O2

• InChI:
• InChI=1S/C10H20O2/c1-7-3-4-9(8(2)5-11)10(7)6-12/h7-12H,3-6H2,1-2H3

• InChIKey:
• MZPIHWYCJUPOFB-UHFFFAOYSA-N

• Iridodiol, also known as Iridodiol, is a useful research compound. Its molecular formula is C10H20O2 and its molecular weight is 172.26 g/mol. The purity is usually 95%.

2-Bromofluoranthene

Usually In Stock

• CAS RN:
• 26885-42-7

• Formula:
• C16H9B

• InChI:
• InChI=1S/C16H9Br/c17-11-8-10-4-3-7-14-12-5-1-2-6-13(12)15(9-11)16(10)14/h1-9H

• InChIKey:
• LBZPDCGYGFZRGA-UHFFFAOYSA-N

• 2-Bromofluoranthene is a useful research compound. Its molecular formula is C16H9Br and its molecular weight is 281.15 g/mol. The purity is usually 95%.

Azane;[[5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] hydrogen phosphate

• CAS RN:
• 152585-42-7

• Formula:
• C15H27N3O17P2

• InChI:
• InChI=1S/C15H24N2O17P2.H3N/c18-3-5-8(20)10(22)12(24)14(32-5)33-36(28,29)34-35(26,27)30-4-6-9(21)11(23)13(31-6)17-2-1-7(19)16-15(17)25;/h1-2,5-6,8-14,18,20-24H,3-4H2,(H,26,27)(H,28,29)(H,16,19,25);1H3

• InChIKey:
• DEKOCPKYUWNOGT-UHFFFAOYSA-N

• Azane;[[5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] hydrogen phosphate is a useful research compound. Its molecular formula is C15H27N3O17P2 and its molecular weight is 583.33 g/mol. The purity is usually 95%.

N-((5-((2-oxo-2-(3-(thiophen-2-yl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)ethyl)thio)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)methyl)-2-phenoxyacetamide

In Stock

• CAS RN:
• 393585-42-7

• Formula:
• C34H32N6O3S2

• InChI:
• InChI=1S/C34H32N6O3S2/c1-23-13-15-25(16-14-23)29-19-28(30-12-7-17-44-30)38-40(29)33(42)22-45-34-37-36-31(39(34)26-9-6-8-24(2)18-26)20-35-32(41)21-43-27-10-4-3-5-11-27/h3-18,29H,19-22H2,1-2H3,(H,35,41)

• InChIKey:
• LRRXXIGNRRTBCH-UHFFFAOYSA-N

• N-((5-((2-oxo-2-(3-(thiophen-2-yl)-5-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)ethyl)thio)-4-(m-tolyl)-4H-1,2,4-triazol-3-yl)methyl)-2-phenoxyacetamide is a useful research compound. Its molecular formula is C34H32N6O3S2 and its molecular weight is 636.79. The purity is usually 95%.

3-Chloro-4-pyridyl cyclohexylmethyl ketone

In Stock

• CAS RN:
• 898785-42-7

• Formula:
• C13H16ClNO

• InChI:
• InChI=1S/C13H16ClNO/c14-12-9-15-7-6-11(12)13(16)8-10-4-2-1-3-5-10/h6-7,9-10H,1-5,8H2

• InChIKey:
• YXWNYNXJWQBXNP-UHFFFAOYSA-N

• 3-Chloro-4-pyridyl cyclohexylmethyl ketone is a useful research compound. Its molecular formula is C13H16ClNO and its molecular weight is 237.72 g/mol. The purity is usually 95%.

1-(4-chlorophenyl)-N-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine

In Stock

• CAS RN:
• 393785-42-7

• Formula:
• C17H11ClFN5

• InChI:
• InChI=1S/C17H11ClFN5/c18-11-1-7-14(8-2-11)24-17-15(9-22-24)16(20-10-21-17)23-13-5-3-12(19)4-6-13/h1-10H,(H,20,21,23)

• InChIKey:
• RBMNAJLDKXVCIT-UHFFFAOYSA-N

• 1-(4-chlorophenyl)-N-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-amine is a useful research compound. Its molecular formula is C17H11ClFN5 and its molecular weight is 339.8 g/mol. The purity is usually 95%.

N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-3-(trifluoromethyl)benzenesulfonamide

In Stock

• CAS RN:
• 893985-42-7

• Formula:
• C18H14F3N3O2S2

• InChI:
• InChI=1S/C18H14F3N3O2S2/c19-18(20,21)13-2-1-3-15(10-13)28(25,26)23-14-6-4-12(5-7-14)16-11-24-8-9-27-17(24)22-16/h1-7,10-11,23H,8-9H2

• InChIKey:
• ICLIKRXOJZRNML-UHFFFAOYSA-N

• N-(4-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)-3-(trifluoromethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C18H14F3N3O2S2 and its molecular weight is 425.44. The purity is usually 95%.

2-((6-((4-(4-methoxyphenyl)piperazin-1-yl)methyl)-4-oxo-4H-pyran-3-yl)oxy)-N-(m-tolyl)acetamide

In Stock

• CAS RN:
• 903285-42-7

• Formula:
• C26H29N3O5

• InChI:
• InChI=1S/C26H29N3O5/c1-19-4-3-5-20(14-19)27-26(31)18-34-25-17-33-23(15-24(25)30)16-28-10-12-29(13-11-28)21-6-8-22(32-2)9-7-21/h3-9,14-15,17H,10-13,16,18H2,1-2H3,(H,27,31)

• InChIKey:
• IXSVNSBWBIFDRR-UHFFFAOYSA-N

• 2-((6-((4-(4-methoxyphenyl)piperazin-1-yl)methyl)-4-oxo-4H-pyran-3-yl)oxy)-N-(m-tolyl)acetamide is a useful research compound. Its molecular formula is C26H29N3O5 and its molecular weight is 463.534. The purity is usually 95%.

2-(3-Bromophenyl)-7-methylimidazo[1,2-a]pyrimidine

In Stock

• CAS RN:
• 864685-42-7

• Formula:
• C13H10BrN3

• InChI:
• InChI=1S/C13H10BrN3/c1-9-5-6-17-8-12(16-13(17)15-9)10-3-2-4-11(14)7-10/h2-8H,1H3

• InChIKey:
• HLHMAAUXXGSURW-UHFFFAOYSA-N

• 2-(3-Bromophenyl)-7-methylimidazo[1,2-a]pyrimidine is a useful research compound. Its molecular formula is C13H10BrN3 and its molecular weight is 288.14 g/mol. The purity is usually 95%.

(3-Fluoro-1,2-phenylene)dimethanol

Usually In Stock

• CAS RN:
• 160485-42-7

• Formula:
• C8H9FO2

• InChI:
• InChI=1S/C8H9FO2/c9-8-3-1-2-6(4-10)7(8)5-11/h1-3,10-11H,4-5H2

• InChIKey:
• UAXMLIVNXZKEOV-UHFFFAOYSA-N

• (3-Fluoro-1,2-phenylene)dimethanol is a useful research compound. Its molecular formula is C8H9FO2 and its molecular weight is 156.15 g/mol. The purity is usually 95%.

2-Chloro-6-fluorobenzyl 1-(2-chloro-6-fluorobenzyl)azetidine-3-carboxylate

In Stock

• CAS RN:
• 1289385-42-7

• Formula:
• C18H15Cl2F2NO2

• InChI:
• InChI=1S/C18H15Cl2F2NO2/c19-14-3-1-5-16(21)12(14)9-23-7-11(8-23)18(24)25-10-13-15(20)4-2-6-17(13)22/h1-6,11H,7-10H2

• InChIKey:
• YLEFLRUQJVERJA-UHFFFAOYSA-N

• 2-Chloro-6-fluorobenzyl 1-(2-chloro-6-fluorobenzyl)azetidine-3-carboxylate is a useful research compound. Its molecular formula is C18H15Cl2F2NO2 and its molecular weight is 386.22. The purity is usually 95%.

(2-Chloro-6-fluoro-benzyl)-(R)-pyrrolidin-3-yl-amine hydrochloride

Usually In Stock

• CAS RN:
• 1289585-42-7

• Formula:
• C11H15Cl2FN2

• InChI:
• InChI=1S/C11H14ClFN2.ClH/c12-10-2-1-3-11(13)9(10)7-15-8-4-5-14-6-8;/h1-3,8,14-15H,4-7H2;1H/t8-;/m1./s1

• InChIKey:
• KEKMADLBIVIMGK-DDWIOCJRSA-N

• (2-Chloro-6-fluoro-benzyl)-(R)-pyrrolidin-3-yl-amine hydrochloride is a useful research compound. Its molecular formula is C11H15Cl2FN2 and its molecular weight is 265.15 g/mol. The purity is usually 95%.

(7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(4-(4-fluorophenyl)-1H-pyrrol-2-yl)methanone

In Stock

• CAS RN:
• 1797085-42-7

• Formula:
• C18H15FN4O

• InChI:
• InChI=1S/C18H15FN4O/c19-15-3-1-12(2-4-15)13-7-17(21-9-13)18(24)23-6-5-16-14(10-23)8-20-11-22-16/h1-4,7-9,11,21H,5-6,10H2

• InChIKey:
• XBBPMVZZXUVTGJ-UHFFFAOYSA-N

• (7,8-dihydropyrido[4,3-d]pyrimidin-6(5H)-yl)(4-(4-fluorophenyl)-1H-pyrrol-2-yl)methanone is a useful research compound. Its molecular formula is C18H15FN4O and its molecular weight is 322.343. The purity is usually 95%.

1-(2-Fluorophenyl)-3-((1-(6-methylpyridazin-3-yl)piperidin-4-yl)methyl)urea

In Stock

• CAS RN:
• 1797285-42-7

• Formula:
• C18H22FN5O

• InChI:
• InChI=1S/C18H22FN5O/c1-13-6-7-17(23-22-13)24-10-8-14(9-11-24)12-20-18(25)21-16-5-3-2-4-15(16)19/h2-7,14H,8-12H2,1H3,(H2,20,21,25)

• InChIKey:
• ZOERXXSENGIHLG-UHFFFAOYSA-N

• 1-(2-Fluorophenyl)-3-((1-(6-methylpyridazin-3-yl)piperidin-4-yl)methyl)urea is a useful research compound. Its molecular formula is C18H22FN5O and its molecular weight is 343.406. The purity is usually 95%.

N-[2-(dimethylamino)-2-(thiophen-3-yl)ethyl]prop-2-enamide

Usually In Stock

• CAS RN:
• 2094385-42-7

• Formula:
• C11H16N2OS

• InChI:
• InChI=1S/C11H16N2OS/c1-4-11(14)12-7-10(13(2)3)9-5-6-15-8-9/h4-6,8,10H,1,7H2,2-3H3,(H,12,14)

• InChIKey:
• LSHKMQOKPXXMFF-UHFFFAOYSA-N

• N-[2-(dimethylamino)-2-(thiophen-3-yl)ethyl]prop-2-enamide is a useful research compound. Its molecular formula is C11H16N2OS and its molecular weight is 224.32. The purity is usually 95%.

N-[(4-Thiophen-3-ylthiophen-2-yl)methyl]cyclobutanecarboxamide

Usually In Stock

• CAS RN:
• 2379985-42-7

• Formula:
• C14H15NOS2

• InChI:
• InChI=1S/C14H15NOS2/c16-14(10-2-1-3-10)15-7-13-6-12(9-18-13)11-4-5-17-8-11/h4-6,8-10H,1-3,7H2,(H,15,16)

• InChIKey:
• HUOWSDCKANSEAE-UHFFFAOYSA-N

• N-[(4-Thiophen-3-ylthiophen-2-yl)methyl]cyclobutanecarboxamide is a useful research compound. Its molecular formula is C14H15NOS2 and its molecular weight is 277.4. The purity is usually 95%.